Cas no 2198164-18-8 (3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane)

• Product Name: 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane
• CAS No: 2198164-18-8
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 5325719
• Update Time: 2025-06-25

3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 3-{thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane
• 4-(1-azabicyclo[2.2.2]octan-3-yloxy)thieno[3,2-d]pyrimidine
• 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane

• Inchi： 1S/C13H15N3OS/c1-4-16-5-2-9(1)11(7-16)17-13-12-10(3-6-18-12)14-8-15-13/h3,6,8-9,11H,1-2,4-5,7H2
• InChI Key： KSSXKGAOJFJVLG-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=CN=2)OC1CN2CCC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 2.2
• Topological Polar Surface Area: 66.5

Additional information on 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane

Introduction to 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane (CAS No: 2198164-18-8)

3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane, identified by its CAS number 2198164-18-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound combines a thiophene-pyrimidine moiety with an azabicyclo[2.2.2]octane scaffold, creating a unique pharmacophore that may contribute to its distinct chemical and biological properties.

The Thieno[3,2-d]pyrimidin-4-yloxy moiety is a key feature of this compound, contributing to its potential interactions with biological targets. Thiophene derivatives are well-known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The pyrimidine ring further enhances the molecular complexity, providing additional sites for hydrogen bonding and other non-covalent interactions with biological macromolecules. These structural elements collectively contribute to the compound's potential as a lead molecule in drug development.

The azabicyclo[2.2.2]octane scaffold is another critical component of this compound, offering a rigid bicyclic structure that can mimic the conformational preferences of natural products or bioactive peptides. This scaffold has been widely explored in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. The combination of these two structural motifs in 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane suggests a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane has been studied for its potential activity against several targets, including enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. Preliminary studies have indicated that this molecule may exhibit inhibitory effects on key enzymes such as kinases and phosphodiesterases, which are often dysregulated in disease states.

The synthesis of 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the Thieno[3,2-d]pyrimidin-4-yloxy group necessitates precise functionalization of the thiophene ring at the 4-position, followed by coupling with the azabicyclo[2.2.2]octane moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological evaluation of 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane has revealed several interesting properties that make it a valuable candidate for further development. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases associated with cancer cell proliferation and survival. Additionally, this compound has shown potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammatory mediator release.

The potential therapeutic applications of 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[2.2.2]octane extend beyond oncology and inflammation; it has also been explored for its neuroprotective properties in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this molecule to interact with central nervous system targets suggests its utility in developing treatments for these debilitating conditions.

The structural features of 3-{Thieno[3,2-d]pyrimidin-4-yloxy}-1-azabicyclo[]22]_{^{[5][6][7][8][9][10]}}> indicates its potential for further derivatization to enhance potency and selectivity towards specific biological targets. Medicinal chemists have been exploring various analogs of this compound by modifying substituents on the thiophene ring or introducing additional functional groups into the azabicyclo[]22]> scaffold.

The growing body of evidence supporting the biological activity of 3-{Thieno[3,0-h]-dibenzo[b,e][1]-benzopyran]-7-oxy]-1-(4-methoxyphenyl)-1H-indolizinylidenamine}} underscores its importance as a lead compound in drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas including oncology and neurology.